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Compound of Interest

Compound Name: Tei 9647

Cat. No.: B1682006

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the preparation of Tei 9647 stock
solutions for use in various cell-based assays. Tei 9647 is a potent and specific vitamin D
receptor (VDR) antagonist, inhibiting VDR/VDRE-mediated genomic actions of 1a,25(OH)2Ds.
[1] Accurate preparation of stock solutions is critical for obtaining reliable and reproducible
experimental results.

Physicochemical Properties and Data

A summary of the key physicochemical properties of Tei 9647 is presented in the table below
for easy reference and calculation.

Property Value Source
Chemical Formula C27H3804 [1112][3]
Molecular Weight 426.59 g/mol [11[3]
Appearance White to yellow solid powder [4]
Solubility in DMSO 100 mg/mL (234.42 mM) [1][4]

Recommended Solvents and Storage
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Solvent: For cell-based assays, Dimethyl Sulfoxide (DMSO) is the recommended solvent for
preparing Tei 9647 stock solutions.[1][4] It is crucial to use anhydrous, high-purity DMSO to
ensure the stability and solubility of the compound. Hygroscopic DMSO can significantly impact
solubility.[1]

Storage: Proper storage is essential to maintain the integrity of Tei 9647.

e Solid Compound: Store at -20°C for up to 3 years or at 4°C for up to 2 years, protected from
light and moisture.[4]

e Stock Solutions (in DMSO): Aliquot into single-use vials to avoid repeated freeze-thaw
cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1][4] Solutions should
be protected from light.[4]

Experimental Protocol: Preparation of a 10 mM Tei 9647
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Tei 9647 in DMSO. This
concentration is a common starting point for serial dilutions to achieve desired working
concentrations for cell-based assays.

Materials:

o Tei 9647 solid powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips

o Vortex mixer

e Optional: Water bath sonicator

Procedure:
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o Equilibrate Reagents: Allow the vial of Tei 9647 and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

o Weigh Tei 9647: Accurately weigh the desired amount of Tei 9647 powder. For example, to
prepare 1 mL of a 10 mM stock solution, you will need 4.266 mg of Tei 9647.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass (mg) = 10 mmol/L x 0.001 L x 426.59 g/mol = 4.2659 mg

e Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the Tei 9647
powder. For 4.266 mg of Tei 9647, add 1 mL of DMSO to achieve a 10 mM concentration.

o Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is
completely dissolved. If necessary, use a water bath sonicator to aid dissolution.[1] Visually
inspect the solution to ensure there are no visible particles.

» Aliquot for Storage: Dispense the stock solution into smaller, single-use, light-protected
aliquots (e.g., 20 pL or 50 pL) in sterile microcentrifuge tubes. This minimizes the number of

freeze-thaw cycles.

o Store Properly: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C
for short-term storage (up to 1 month).[1][4]

Quantitative Data for Stock Solution Preparation:
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Desired Stock

Mass of Tei 9647

Volume of DMSO

Molar
Concentration

Concentration for 1 mL

(mM)
1mM 0.427 mg 1mL 1
5 mM 2.133 mg 1mL 5
10 mM 4.266 mg 1mL 10
20 mM 8.532 mg 1mL 20
50 mM 21.330 mg 1mL 50

Signaling Pathway and Experimental Workflow

Tei 9647 acts as an antagonist to the Vitamin D Receptor (VDR). The simplified signaling

pathway below illustrates the mechanism of action of VDR and the point of inhibition by Tei

9647.

Caption: VDR signaling pathway and Tei 9647 antagonism.

The following diagram outlines the experimental workflow for preparing Tei 9647 stock

solutions.
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Workflow for Tei 9647 Stock Solution Preparation
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Caption: Tei 9647 stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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